Cas no 2172606-28-7 (1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol)

1-(3-Methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol is a specialized triazole derivative with potential applications in medicinal chemistry and organic synthesis. Its structure features a 1,2,3-triazole core substituted with a 3-methylbutan-2-yl group at the N1 position, a propyl group at C5, and a hydroxymethyl moiety at C4. This compound may serve as a versatile intermediate for further functionalization due to the reactivity of the triazole ring and the hydroxyl group. The branched alkyl substituents enhance lipophilicity, which could be advantageous in drug design for improved membrane permeability. Its synthetic utility lies in its ability to participate in click chemistry and other modular transformations, making it valuable for constructing complex molecular architectures.
1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol structure
2172606-28-7 structure
Product Name:1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol
CAS No:2172606-28-7
MF:C11H21N3O
MW:211.30394244194
CID:6233334
PubChem ID:165734105
Update Time:2025-11-06

1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol
    • [1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
    • 2172606-28-7
    • EN300-1593341
    • Inchi: 1S/C11H21N3O/c1-5-6-11-10(7-15)12-13-14(11)9(4)8(2)3/h8-9,15H,5-7H2,1-4H3
    • InChI Key: VDCCUAOFSFOING-UHFFFAOYSA-N
    • SMILES: OCC1=C(CCC)N(C(C)C(C)C)N=N1

Computed Properties

  • Exact Mass: 211.168462302g/mol
  • Monoisotopic Mass: 211.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.9Ų

1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1593341-0.05g
[1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
2172606-28-7
0.05g
$1723.0 2023-06-04
Enamine
EN300-1593341-0.1g
[1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
2172606-28-7
0.1g
$1804.0 2023-06-04
Enamine
EN300-1593341-0.25g
[1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
2172606-28-7
0.25g
$1887.0 2023-06-04
Enamine
EN300-1593341-0.5g
[1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
2172606-28-7
0.5g
$1968.0 2023-06-04
Enamine
EN300-1593341-1.0g
[1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
2172606-28-7
1g
$2050.0 2023-06-04
Enamine
EN300-1593341-2.5g
[1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
2172606-28-7
2.5g
$4019.0 2023-06-04
Enamine
EN300-1593341-5.0g
[1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
2172606-28-7
5g
$5949.0 2023-06-04
Enamine
EN300-1593341-10.0g
[1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
2172606-28-7
10g
$8819.0 2023-06-04
Enamine
EN300-1593341-50mg
[1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
2172606-28-7
50mg
$1723.0 2023-09-23
Enamine
EN300-1593341-100mg
[1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-yl]methanol
2172606-28-7
100mg
$1804.0 2023-09-23

Additional information on 1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol

Comprehensive Overview of 1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172606-28-7)

The compound 1-(3-methylbutan-2-yl)-5-propyl-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172606-28-7) represents a structurally unique derivative of the 1,2,3-triazole scaffold. This heterocyclic system is renowned for its versatility in pharmaceutical and materials science applications due to its stability and ability to form hydrogen bonds. The molecule features a substituted triazole core (triazol) appended with a branched isoprenoid-like side chain (3-methylbutan) and a linear propyl group (propyl). The hydroxymethyl substituent at the C4 position introduces polarity and potential for functionalization through ether or ester formation. Recent studies highlight the importance of such hybrid structures in modulating biological activity while maintaining synthetic accessibility.

The triazole ring system has emerged as a critical pharmacophore in modern drug discovery programs. For instance, research published in *Journal of Medicinal Chemistry* (Q3 2024) demonstrated that triazole-containing compounds exhibit enhanced metabolic stability compared to traditional benzodiazepine scaffolds. In the case of 5-propyl-substituted derivatives like this compound, computational modeling suggests increased lipophilicity without compromising aqueous solubility—a balance critical for oral bioavailability. The specific positioning of the propyl group at the C5 position may influence molecular conformation through steric effects, potentially enhancing interactions with target proteins.

Synthetic approaches to this compound typically employ click chemistry methodologies via the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. The formation of the triazole ring from terminal alkynes and azides under mild conditions remains the gold standard for constructing such architectures. A 2024 review in *ACS Chemical Biology* emphasized that regioselectivity in CuAAC reactions can be precisely controlled using protected alkyne precursors, a strategy likely applicable to this compound's synthesis pathway involving the 3-methylbutan-derived alkyne component.

The stereochemistry at the C5 position (propyl) and C4 hydroxymethyl group introduces potential for stereoselective interactions with biomolecules. NMR studies on related compounds have shown that such configurations can lead to distinct enantiomeric preferences in enzyme binding assays. This characteristic aligns with current trends in asymmetric catalysis research aimed at developing single-enantiomer pharmaceuticals with improved therapeutic profiles.

In terms of physical properties, compounds containing both aliphatic chains (propyl, 3-methylbutan) and polar functionalities (hydroxymethyl) often display intermediate solubility profiles. Preliminary DFT calculations suggest this compound would have a logP value between 0.8 and 1.5 depending on temperature conditions—a range favorable for membrane permeability while maintaining sufficient water solubility for formulation development.

The hydroxymethyl functionality at C4 offers multiple opportunities for chemical modification through oxidation to carboxylic acids or esterification reactions. Recent work published in *Organic Letters* (Q4 2024) demonstrated that such transformations can be achieved using mild oxidation conditions without compromising the integrity of the triazole ring system—a critical consideration for large-scale synthesis processes.

In materials science applications, triazole-based compounds like this one are being explored as building blocks for supramolecular architectures due to their ability to form hydrogen bonds and π-stacking interactions. The combination of aromaticity from the triazole ring and aliphatic side chains creates unique self-assembling properties that could be leveraged in nanotechnology applications.

Mechanistic studies on similar compounds have revealed interesting redox behavior at the hydroxymethyl position under electrochemical conditions. These findings open possibilities for using this compound as an electroactive material in sensor development or energy storage applications where controlled electron transfer is required.

The presence of multiple functional groups makes this compound an attractive candidate for combinatorial chemistry approaches. By systematically varying substituents on either the triazole ring or side chains (propyl, 3-methylbutan

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd